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Introduction

ARRY-371797 (also known as PF-07265803) is an orally administered, selective inhibitor of
p38 mitogen-activated protein kinase (MAPK) alpha. It was investigated for the treatment of
lamin A/C (LMNA)-related dilated cardiomyopathy (DCM), a rare and progressive genetic heart
disease. Clinical trials for ARRY-371797 have evaluated its efficacy and safety through a series
of primary and secondary endpoints designed to measure functional capacity, cardiac
biomarkers, and patient-reported outcomes. This document details these endpoints and the
protocols used for their assessment.

Signaling Pathway of ARRY-371797

Mutations in the LMNA gene can lead to cellular stress and activation of the p38 MAPK
signaling pathway, contributing to the pathophysiology of DCM. ARRY-371797 is designed to
selectively inhibit p38a MAPK, thereby mitigating its downstream effects.[1][2]
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Figure 1: ARRY-371797 Mechanism of Action.

Primary and Secondary Endpoints in Clinical Trials

The clinical development of ARRY-371797 for LMNA-related DCM involved Phase 2 and
Phase 3 (REALM-DCM) studies.[3][4][5] The primary and secondary endpoints were designed
to assess the clinical benefit of the drug.

Primary Endpoint

The primary endpoint in the clinical trials was the change from baseline in the 6-minute walk
test (6MWT) distance.[3][6][7] This endpoint was selected to measure improvement in the
patient's functional capacity.
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e Phase 2 Trial: Change from baseline in 6MWT distance at 12 weeks.[3][6][7]

e Phase 3 Trial (REALM-DCM): Change from baseline in 6MWT distance at 24 weeks.[4][5]

Secondary Endpoints
A variety of secondary endpoints were utilized to provide a broader understanding of the drug's

efficacy:

o Change in 6-minute walk test (6MWT) distance: Assessed at various time points throughout
the trials.[6][8]

e N-terminal pro-B-type natriuretic peptide (NT-proBNP) concentration: A biomarker for heart
failure severity.[3][6][7]

o Left Ventricular Ejection Fraction (LVEF): A measure of cardiac function.[3][6]

o Kansas City Cardiomyopathy Questionnaire (KCCQ): A patient-reported outcome to assess
quality of life, with specific domains including Physical Limitation and Total Symptom Score.

[3]L6][8]

Data from Clinical Trials

The following tables summarize the key quantitative data from the ARRY-371797 clinical trials.

Table 1: Phase 2 Trial Results (at 12 weeks)

. . . Change from
Endpoint Baseline (Median) . p-value
Baseline (Mean)

6-Minute Walk Test

_ 314 m +69 m <0.05
(6MWT) Distance
NT-proBNP -561 pg/mL (Median

) 1409 pg/mL Not Reported
Concentration Change)

Data from the two dose groups (100 mg and 400 mg twice daily) were combined.[3][6]
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Table 2: Phase 3 Trial (REALM-DCM) Results (at 24
weeks)

The REALM-DCM trial was terminated due to futility based on a planned interim analysis. No
significant differences were observed between the ARRY-371797 and placebo groups.[5][9]

Median Difference

. between ARRY- 95% Confidence
Endpoint p-value
371797 and Interval
Placebo
6-Minute Walk Test
) 49m -24.2t0 34.1 0.82
(6MWT) Distance
KCCQ - Physical
o 2.4 -6.4t011.2 0.54
Limitation Score
KCCQ - Total
5.3 -4.3t014.9 0.48
Symptom Score
NT-proBNP
) -339.4 pg/mL -1131.6 to 452.7 0.17
Concentration

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

6-Minute Walk Test (6MWT)

The 6MWT is a standardized assessment of functional exercise capacity.
Protocol:

» Patient Preparation: Patients are instructed to wear comfortable clothing and shoes. They
should take their usual medications.

e Test Environment: The test is conducted on a flat, hard surface with a minimum length of 30
meters. The course is marked at regular intervals.
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¢ Instructions: The patient is instructed to walk as far as possible in 6 minutes, without running.
They are allowed to slow down, stop, and rest if necessary, but are encouraged to resume

walking as soon as they are able.

+ Monitoring: A trained technician or healthcare professional monitors the patient for any
adverse events and records the total distance walked in 6 minutes.

Pre-Test Test Execution

Test setp | Provide Instructions .
(30 fa, marked course) [ (Walk as far as possible in 6 mins) Start 6-Minute Timer Patient Walks Monitor for Adverse Events

Patient Preparation N

(Comfortable attire, usual medication)
Stop at 6 Minutes |_>| Measure Total Distance Walked |—>| Record Data

Post-Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

